14916-80-4(Oct-3-yn-1-ol),O0141,D91816

Oct-3-yn-1-ol Properties

Names and Identifiers

- Oct-3-yn-1-ol
- 3-Octyn-1-ol
- 3-octyne-1-ol
- Oct-3-in-1-ol
- NSC 67251
- octynol
- TIMTEC-BB SBB009106
- N-BUTYL-2-HYDROXYETHYLACETYLENE
- 1-Butyl-2-(2-hydroxyethyl)acetylene
- 3-OCTYN-1-OL 98%
- 3-Octyn-1-ol,98%
- UNII-PJK55CL7Z5
- FS-4073
- O0141
- NSC67251
- W-108091
- EINECS 238-986-1
- NS00021677
- 3-Octyn-1-ol, 97%
- SY049758
- 14916-80-4
- PJK55CL7Z5
- SCHEMBL487757
- 1-Hydroxyoctin-(3)
- NSC-67251
- CS-0315148
- A808855
- DTXSID8065828
- AI3-07044
- FT-0616290
- MFCD00039552
- AKOS015839485
- D91816
- oct-3-yn-1-ol
- DB-042972
- DTXCID2034833
- +Expand
- MDL： MFCD00039552
- InChIKey： LRZGRGVRZSDRTK-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H14O/c1-2-3-4-5-6-7-8-9/h9H,2-4,7-8H2,1H3
- SMILES： CCCCC#CCCO
- BRN： 1739950

Computed Properties

Exact Mass: 126.10400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 126.104465
Heavy Atom Count: 9
Complexity: 104
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 20.2

Experimental Properties

LogP: 1.56240
PSA: 20.23000
Refractive Index: n20/D 1.4569(lit.)
Water Partition Coefficient: It is soluble in water.
Boiling Point: 95°C/14mmHg(lit.)
Melting Point: -39°C (estimate)
Flash Point: >230 °F
Color/Form: Not determined
Solubility: Not determined
Density: 0.880 g/mL at 25 °C(lit.)

Oct-3-yn-1-ol Security Information

Symbol: GHS07
RTECS：238-986-1
WGK Germany：3
Safety Term：S26;S37/39
Safety Instruction： S26-S36-S37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305 + P351 + P338
Prompt：warning
Storage Condition：Storage temperature 2-8 ℃
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：Yes

Oct-3-yn-1-ol Customs Data

HS CODE：2905290000
Customs Data：

China Customs Code:
2905290000

Overview:

2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Oct-3-yn-1-ol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001LVX-1g	Oct-3-yn-1-ol	14916-80-4	98%	1g	$5.00
A2B Chem LLC	AA74221-1g	3-Octyn-1-ol	14916-80-4	98%	1g	$13.00	2024-04-20
Aaron	AR001M49-1g	Oct-3-yn-1-ol	14916-80-4	98%	1g	$5.00
abcr	AB178019-5 g	3-Octyn-1-ol, 96%; .	14916-80-4	96%	5 g	€78.40	2023-07-20
Ambeed	A100477-1g	Oct-3-yn-1-ol	14916-80-4	98%	1g	$17.0
Apollo Scientific	OR5517-5g	3-Octyn-1-ol	14916-80-4	98%	5g	£45.00	2023-09-01
Cooke Chemical	A6561312-5ML	3-Octyn-1-ol	14916-80-4	>98.0%(GC)	5ml	RMB 439.20	2023-09-07
eNovation Chemicals LLC	Y1054747-5g	Oct-3-yn-1-ol	14916-80-4	96%	5g	$215	2022-09-08
Fluorochem	162900-1g	3-Octyn-1-ol	14916-80-4	95%	1g	￡18.00	2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	O159921-5ML	Oct-3-yn-1-ol	14916-80-4	>98.0%(GC)	5ml	¥566.90	2023-09-01

Oct-3-yn-1-ol Suppliers

HU BEI YONG KUO Technology Co., Ltd.

Audited Supplier

(CAS:14916-80-4)

MR./MRS.:SUN YAO

Phone:18064098002

Email:1248580055@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:14916-80-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:14916-80-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Rodney A. Fernandes,Pullaiah Kattanguru,Sachin P. Gholap,Dipali A. Chaudhari Org. Biomol. Chem. 2017 15 2672
3. Toxicity of propargylic alcohols on green alga—Pseudokirchneriella subcapitata

Chung Yuan Chen,Kwan-Liang Kuo,Je-Wei Fan J. Environ. Monit. 2012 14 181
4. A new catalyst for organic synthesis: mercuric triflate

Mugio Nishizawa,Hiroshi Imagawa,Hirofumi Yamamoto Org. Biomol. Chem. 2010 8 511
5. An efficient method for the synthesis of heteroaryl C–O bonds in the absence of added transition metal catalysts

Katie Walsh,Helen F. Sneddon,Christopher J. Moody RSC Adv. 2014 4 28072
6. Synthesis and biological activity of 2-aminoimidazole triazoles accessed by Suzuki–Miyaura cross-coupling

Samuel Reyes,Robert W. Huigens III,Zhaoming Su,Michel L. Simon,Christian Melander Org. Biomol. Chem. 2011 9 3041
7. The covalent reactivity of functionalized 5-hydroxy-butyrolactams is the basis for targeting of fatty acid binding protein 5 (FABP5) by the neurotrophic agent MT-21

Esben B. Svenningsen,Rasmus N. Ottosen,Katrine H. J?rgensen,Marija Nisavic,Camilla K. Larsen,Bente K. Hansen,Yong Wang,Kresten Lindorff-Larsen,Thomas T?rring,Stephan M. Hacker,Johan Palmfeldt,Thomas B. Poulsen RSC Chem. Biol. 2022 3 1216
8. Au-catalyzed stereodivergent synthesis of 2,5-disubstituted pyrrolidines: total synthesis of (+)-monomorine I and (+)-indolizidine 195B

Hayato Nakagawa,Haruhiko Fuwa Chem. Commun. 2023 59 10121
9. A recoverable Pd nanocatalyst for selective semi-hydrogenation of alkynes: hydrogenation of benzyl-propargylamines as a challenging model

Paula M. Uberman,Natalia J. S. Costa,Karine Philippot,Rafaela C. Carmona,Alcindo A. Dos Santos,Liane M. Rossi Green Chem. 2014 16 4566

Cas no 14916-80-4 (Oct-3-yn-1-ol)

Oct-3-yn-1-ol Properties

Names and Identifiers

Computed Properties

Experimental Properties

Oct-3-yn-1-ol Security Information

Oct-3-yn-1-ol Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Oct-3-yn-1-ol Price

Oct-3-yn-1-ol Suppliers

Oct-3-yn-1-ol Related Literature

Related Categories

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